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Compound of Interest

Compound Name: Geranyl crotonate

Cat. No.: B1604941

For Researchers, Scientists, and Drug Development Professionals

Introduction

Geranyl crotonate is a synthetic fragrance ingredient valued for its unique olfactory profile,
which is characterized by sweet, fruity, and caramellic notes.[1] As a terpene ester, it is formed
from the combination of geraniol, a monoterpene alcohol, and crotonic acid.[2] Its molecular
structure, featuring multiple double bonds, contributes to its distinct aroma and chemical
reactivity. These application notes provide a comprehensive overview of geranyl crotonate,
including its physicochemical properties, synthesis, quality control, safety assessment, and
application in fragrance formulations.

Physicochemical Properties

A thorough understanding of the physicochemical properties of geranyl crotonate is essential
for its effective use in fragrance formulations. These properties influence its volatility, solubility,
and stability.

Table 1: Physicochemical Properties of Geranyl Crotonate
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Property

Value

Source

Chemical Name

[(2E)-3,7-dimethylocta-2,6-
dienyl] (E)-but-2-enoate

Benchchem

CAS Number 56172-46-4 The Good Scents Company
Molecular Formula C14H2202 Benchchem
Molecular Weight 222.32 g/mol Benchchem
Appearance Colorless mobile liquid The Good Scents Company
Boiling Point ~128 °C at 0.10 inch Hg Benchchem

302.00 to 303.00 °C at 760.00

mm Hg

The Good Scents Company

Vapor Pressure

0.001 mmHg @ 25 °C

(estimated)

The Good Scents Company

292.00 °F (144.44 °C) (Tag

Flash Point The Good Scents Company
Closed Cup)
B Soluble in alcohol and oils. )
Solubility ) ChemicalBook
Insoluble in water.
logP (o/w) 4.471 (estimated) The Good Scents Company

Olfactory Profile and Application in Fragrance

Formulation

Geranyl crotonate possesses a multifaceted odor profile that makes it a versatile ingredient in

a perfumer's palette.

Table 2: Olfactory Profile of Geranyl Crotonate
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Aspect Description Source

Odor Type Caramellic, Fruity, Sweet The Good Scents Company

Sweet, caramellic, maple,
Odor Description fruity, with nutty and almond- The Good Scents Company

like undertones.

Odor Strength Medium The Good Scents Company

o Approximately 51 hours on a
Substantivity ] ) The Good Scents Company
smelling strip at 100%

Up to 10.0000% in the
Recommended Usage The Good Scents Company
fragrance concentrate.

Blending Applications

Geranyl crotonate's sweet and fruity character allows it to be used in a variety of fragrance
types:

» Fruity and Floral Accords: It can enhance the sweetness and add a modern twist to
traditional floral bouquets, particularly those centered around rose, geranium, and other
heady florals.

o Gourmand and Edible Notes: Its caramellic and maple-like facets make it an excellent
component for gourmand fragrances, where it can be blended with vanilla, cocoa, and other
sweet notes to create rich and decadent accords.

e Woody and Oriental Blends: It can be used to soften and add a touch of sweetness to woody
and oriental compositions, creating a harmonious balance with ingredients like sandalwood,
patchouli, and spices.

e Functional Perfumery: Due to its stability, it is suitable for use in a range of functional
products including soaps, detergents, and personal care items, where it can impart a
pleasant and lasting fragrance.[3]

Experimental Protocols
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Synthesis of Geranyl Crotonate via Acid-Catalyzed

Esterification
This protocol is adapted from the methodology described in U.S. Patent 2,187,694.

Objective: To synthesize geranyl crotonate from geraniol and crotonic acid using an acid
catalyst and an azeotropic solvent to drive the reaction to completion.

Materials:

e Geraniol (1 mol equivalent)

e Crotonic acid (1 mol equivalent)

o Chlorobenzene (as a water-immiscible azeotropic solvent)
 Sulfuric acid (catalytic amount)

e Sodium bicarbonate solution (5% w/v)
» Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

o Dean-Stark apparatus

e Round-bottom flask

» Heating mantle with magnetic stirrer

e Separatory funnel

» Rotary evaporator

o Fractional distillation apparatus

Procedure:
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» To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add
geraniol, crotonic acid, and chlorobenzene.

e Add a catalytic amount of concentrated sulfuric acid to the mixture.
e Heat the reaction mixture to a temperature of 135-140°C with vigorous stirring.

» Continuously remove the water formed during the esterification by collecting the
chlorobenzene-water azeotrope in the Dean-Stark trap. Return the chlorobenzene to the
reaction flask.

» Monitor the reaction progress by observing the amount of water collected. The reaction is
considered complete when water is no longer being formed.

e Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium
bicarbonate solution to neutralize the acid catalyst, followed by brine.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the chlorobenzene under reduced pressure using a rotary
evaporator.

e The crude geranyl crotonate is then purified by fractional distillation under reduced
pressure.

Diagram 1: Synthesis and Purification Workflow for Geranyl Crotonate

Work-up Purification

Drying with Solvent Removal Fractional Distillation
» ‘WaS“‘”g with B”"e‘ » ‘ Anhydrous MgSOs (Rotary *| under Reduced Pressure | Pure Geranyl Crotonate

Neutralization with
5% NaHCOs Solution

Click to download full resolution via product page
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Caption: Workflow for the synthesis and purification of geranyl crotonate.

Quality Control: Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To determine the purity of the synthesized geranyl crotonate and to identify any
impurities.

Instrumentation:
e Gas chromatograph coupled with a mass spectrometer (GC-MS)

e Capillary column suitable for fragrance analysis (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 pm
film thickness)

Typical GC-MS Parameters:

Table 3: Representative GC-MS Parameters for Geranyl Crotonate Analysis

Parameter Condition

Injector Temperature 250 °C

Injection Mode Split (e.g., 100:1)

Carrier Gas Helium at a constant flow of 1 mL/min
Oven Temperature Program Initial temperature: 50 °C, hold for 1 min

Ramp to 280 °C at 10 °C/min

Hold at 280 °C for 5 min

MS Source Temperature 230 °C

MS Quadrupole Temperature 150 °C

lonization Mode Electron lonization (El) at 70 eV
Scan Range m/z 40-400
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Procedure:

e Prepare a dilute solution of the purified geranyl crotonate in a suitable solvent (e.g., ethanol
or hexane).

e Inject a small volume (e.g., 1 yL) of the solution into the GC-MS system.
e Acquire the data according to the parameters listed in Table 3.

e Analyze the resulting chromatogram to determine the retention time of the main peak
corresponding to geranyl crotonate.

e Analyze the mass spectrum of the main peak and compare it with a reference spectrum to
confirm the identity of geranyl crotonate.

 Integrate the peak areas to determine the purity of the sample and identify any minor
components.

Stability Assessment

The stability of geranyl crotonate in a finished product is crucial for ensuring the fragrance's
longevity and consistency. As an ester, it can be susceptible to hydrolysis, particularly in
agueous or highly acidic/alkaline environments.

Protocol for Accelerated Stability Testing in a Cosmetic Emulsion:

o Sample Preparation: Prepare several batches of the cosmetic emulsion, each containing a
specific concentration of geranyl crotonate. Include a control batch with no fragrance.

o Storage Conditions: Store the samples under various conditions to simulate different
environmental stresses:

o

Elevated temperature: 40°C and 50°C

o

Room temperature: 25°C (as a control)

[¢]

Refrigerated: 4°C
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o Freeze-thaw cycles: e.g., 24 hours at -10°C followed by 24 hours at 25°C, repeated for

three cycles.

o Evaluation Intervals: Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12

weeks).

e Parameters to Assess:

o Olfactory Profile: Assess any changes in the fragrance character and intensity.

o Physicochemical Properties: Measure changes in pH, viscosity, color, and appearance

(e.g., phase separation).

o Chemical Degradation: Use GC-MS to quantify the concentration of geranyl crotonate

and identify any degradation products, such as geraniol and crotonic acid.

Safety Assessment

A comprehensive safety assessment of geranyl crotonate has been conducted by the

Research Institute for Fragrance Materials (RIFM). The key findings support its safe use in

fragrance formulations under the established guidelines.

Table 4: Summary of RIFM Safety Assessment for Geranyl Crotonate

Endpoint

Result/Conclusion

Genotoxicity

Not expected to be genotoxic.

Repeated Dose Toxicity

Exposure is below the Threshold of

Toxicological Concern (TTC).

Reproductive Toxicity

Exposure is below the TTC.

Skin Sensitization

No Expected Sensitization Induction Level
(NESIL) of 4700 pg/cm2.

Photoirritation/Photoallergenicity

Not expected to be a photoirritant or

photoallergen based on UV/Vis spectra.
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For detailed information on the maximum acceptable concentrations in different product
categories, it is recommended to consult the latest IFRA Standards.

Mechanism of Olfaction (Generalized)

While the specific olfactory receptors that bind to geranyl crotonate are not publicly
documented, the general mechanism of odor perception involves a complex signaling cascade
within the olfactory sensory neurons.

Diagram 2: Generalized Olfactory Signal Transduction Pathway
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Caption: A simplified diagram of the olfactory signal transduction cascade.
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This generalized pathway illustrates how an odorant molecule, upon binding to a specific G-
protein coupled receptor (GPCR) on an olfactory sensory neuron, initiates a series of
intracellular events. This cascade ultimately leads to the generation of an electrical signal that
Is transmitted to the brain and perceived as a specific scent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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